Cas no 333364-15-1 (7-Oxabicyclo[4.1.0]heptane-2-carboxylicacid)
![7-Oxabicyclo[4.1.0]heptane-2-carboxylicacid structure](https://ossimg.kuujia.com/scimg/333500/333364-15-1x500.png)
333364-15-1 structure
Product Name:7-Oxabicyclo[4.1.0]heptane-2-carboxylicacid
CAS No:333364-15-1
MF:C7H10O3
MW:142.152502536774
CID:301831
PubChem ID:20498221
Update Time:2025-04-19
7-Oxabicyclo[4.1.0]heptane-2-carboxylicacid Chemical and Physical Properties
Names and Identifiers
-
- 7-Oxabicyclo[4.1.0]heptane-2-carboxylicacid
- 7-oxabicyclo[4.1.0]heptane-5-carboxylic acid
- SCHEMBL11146792
- 333364-15-1
- 7-OXABICYCLO[4.1.0]HEPTANE-2-CARBOXYLIC ACID
- DTXSID00608121
-
- Inchi： 1S/C7H10O3/c8-7(9)4-2-1-3-5-6(4)10-5/h4-6H,1-3H2,(H,8,9)
- InChI Key： QWNDOKYLUAYAGF-UHFFFAOYSA-N
- SMILES： O1C2CCCC(C(=O)O)C12
Computed Properties
- Exact Mass: 142.063
- Monoisotopic Mass: 142.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.4
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- PSA: 49.83
7-Oxabicyclo[4.1.0]heptane-2-carboxylicacid Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
333364-15-1 (7-Oxabicyclo[4.1.0]heptane-2-carboxylicacid) Related Products
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